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Compound of Interest

Compound Name: 5-Chlorouracil

Cat. No.: B068626

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 5-Chlorouracil, a halogenated derivative of uracil. This compound is of significant
interest in pharmaceutical research, particularly in the development of anticancer and antiviral
therapies, as well as in genetic and biochemical studies.[1][2] Its mechanism of action often
involves the inhibition of DNA synthesis, making it effective against rapidly proliferating cells.[1]

Core Physicochemical Data

The fundamental physicochemical properties of 5-Chlorouracil are summarized in the tables
below, providing a clear reference for laboratory and development work.

General and Physical Properties
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Property Value Source

Molecular Formula C4Hs3CIN20:2 [1103114]

Molar Mass 146.53 g/mol [1103114]

Appearance White t.o off-white/light beige 1IN
crystalline powder

Melting Point >300 °C (lit.) [11[3]1[5][6]

Boiling Point 413.6°C at 760 mmHg [31[7]

Density 1.6838 g/cm3 (rough estimate) [315]

Vapor Pressure 1.98E-07 mmHg at 25°C [31[7]

Storage Conditions Z_SOC_’ 'n a tightly closed [1][3][5]
container

Property Value Source

Water Solubility 2.501 g/L at 25°C [3B1[71[8]

Solubility in other solvents Soluble in 1 M NH.OH (50 31141171
mg/mL)

DMF: 8 mg/ml [©]

Ethanol: 53 mg/mi [9]

PBS (pH 7.2): 60 mg/ml [9]

DMSO: 0.8 mg/ml [9]

pKa 6.77 £ 0.10 (Predicted) 31141171

8.13 [10]

LogP (Octanol/Water) -0.35 [11]

Spectroscopic Data
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Property Details Source
UV/Vis Absorption (Amax) 210, 272 nm 9]
1H NMR Spectra available in DMSO-ds [12][13]
13C NMR Spectra have been reported [14]
Detailed vibrational analysis
IR and Raman Spectra [15]
has been performed
GC-MS and LC-MS data
Mass Spectrometry [16][17]

available

Experimental Methodologies

While detailed, step-by-step experimental protocols for the determination of all physicochemical

properties of 5-Chlorouracil are not extensively available in the public literature, the following

general methods are standardly employed for such characterizations.

Purity Determination: The purity of 5-Chlorouracil is often determined by titration, a

quantitative chemical analysis method.[1]

Spectroscopic Analysis:

o UV-Visible Spectroscopy: The UV absorption spectrum is typically measured using a

spectrophotometer. The substance is dissolved in a suitable solvent, and the absorbance is

measured at various wavelengths to determine the Amax values, which correspond to

electronic transitions within the molecule.[18]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded to

elucidate the molecular structure. The sample is dissolved in a deuterated solvent (e.qg.,

DMSO-ds), and the spectrum is obtained using an NMR spectrometer.[12][14]

« Infrared (IR) and Raman Spectroscopy: These techniques are used to identify the functional

groups and vibrational modes of the molecule. The IR spectrum is often obtained from a

solid sample using an FTIR spectrophotometer.[15][18]
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Solubility Determination: The solubility of 5-Chlorouracil in various solvents can be determined
by preparing a saturated solution at a specific temperature. The concentration of the dissolved
solute is then measured, often using techniques like UV-Vis spectrophotometry or high-
performance liquid chromatography (HPLC). For instance, its solubility in supercritical CO2 has
been measured using UV-Vis spectrophotometry.[19]

Melting Point Determination: The melting point is determined using a melting point apparatus,
where a small amount of the crystalline solid is heated, and the temperature range over which
it melts is observed.

Logical Pathway: 5-Chlorouracil as a Mutagenic
Agent

5-Chlorouracil is known to be a mutagenic and clastogenic agent.[20] Its structural similarity to
the natural DNA base thymine allows it to be incorporated into DNA during replication. This
incorporation can lead to errors in subsequent replication, such as mispairing with guanine,
resulting in A:T to G:C transitions. This mechanism is central to its use in genetic research and
its potential as an anticancer agent.[1][20]
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Caption: Logical workflow of 5-Chlorouracil's mutagenic action.

Conclusion
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This technical guide provides a consolidated source of information on the key physicochemical
properties of 5-Chlorouracil. The presented data is essential for researchers and professionals
in drug development and molecular biology who are working with this compound. While
detailed experimental protocols are not readily available, the standard analytical techniques
described form the basis for the characterization of this and similar molecules. The
understanding of its properties and mechanism of action will continue to fuel its application in
various scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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